Cas no 1805531-40-1 (1-Bromo-3-fluoro-4-fluoromethoxy-2-nitrobenzene)

• Product Name: 1-Bromo-3-fluoro-4-fluoromethoxy-2-nitrobenzene
• CAS No: 1805531-40-1
• MF: C₇H₄BrF₂NO₃
• MW: 268.012368202209
• CID: 4971197
• Update Time: 2025-10-22

1-Bromo-3-fluoro-4-fluoromethoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-fluoro-4-fluoromethoxy-2-nitrobenzene

• Inchi： 1S/C7H4BrF2NO3/c8-4-1-2-5(14-3-9)6(10)7(4)11(12)13/h1-2H,3H2
• InChI Key： UYDUPSYERWHXIC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1[N+](=O)[O-])F)OCF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 3
• Topological Polar Surface Area: 55

Additional information on 1-Bromo-3-fluoro-4-fluoromethoxy-2-nitrobenzene

1-Bromo-3-fluoro-4-fluoromethoxy-2-nitrobenzene (CAS No: 1805531-40-1)

1-Bromo-3-fluoro-4-fluoromethoxy-2-nitrobenzene is a highly specialized aromatic compound with a complex structure that makes it a subject of interest in various fields of chemistry and material science. This compound, identified by the CAS number 1805531-40-1, is characterized by the presence of multiple functional groups, including bromine, fluorine, and nitro groups, which contribute to its unique chemical properties.

The molecular structure of 1-bromo-3-fluoro-4-fluoromethoxy-2-nitrobenzene is centered around a benzene ring with substituents at positions 1, 3, 4, and 2. The bromine atom at position 1 introduces electron-withdrawing effects, while the fluorine atom at position 3 and the fluoromethoxy group at position 4 further enhance the electron-deficient nature of the ring. The nitro group at position 2 is a strong electron-withdrawing group, which significantly influences the reactivity and stability of the molecule.

Recent studies have highlighted the potential of 1-bromo-3-fluoro-4-fluoromethoxy-2-nitrobenzene in drug discovery and development. Its unique electronic properties make it a promising candidate for designing novel pharmaceutical agents targeting specific biological pathways. Researchers have explored its ability to inhibit certain enzymes and receptors, which could lead to innovative treatments for various diseases.

In addition to its pharmaceutical applications, 1-bromo-3-fluoro-4-fluoromethoxy-2-nitrobenzene has shown potential in materials science. Its high stability and reactivity make it a valuable precursor in the synthesis of advanced materials such as polymers and nanoparticles. Scientists have investigated its role in creating self-healing materials and high-performance composites.

The synthesis of 1-bromo-3-fluoro-4-fluoromethoxy-2-nitrobenzene involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have improved the efficiency of its synthesis, making it more accessible for large-scale production.

Moreover, 1-bromo-3-fluoro-4-fluoromethoxy-2-nitrobenzene has been studied for its environmental impact. Researchers have examined its biodegradability and toxicity to assess its safety for industrial applications. These studies are crucial for ensuring sustainable practices in chemical manufacturing.

In conclusion, 1-bromo-3-fluoro-4-fluoromethoxy-2-nitrobenzene (CAS No: 1805531-40) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, combined with recent research advancements, position it as a key player in future innovations in medicine and materials science.